Cas no 2680783-31-5 (2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 2680783-31-5
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 6074478
• PubChem ID: 165916443
• Update Time: 2025-10-29

2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid
• EN300-28283839
• 2680783-31-5

• Inchi： 1S/C12H10F3NO3/c13-12(14,15)11(19)16-8-5-6-3-1-2-4-7(6)9(8)10(17)18/h1-4,8-9H,5H2,(H,16,19)(H,17,18)
• InChI Key： VDJZZRNKETXKPN-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC2C=CC=CC=2C1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid

Introduction to 2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 2680783-31-5)

2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680783-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its fused indene ring system and an amide functional group derived from 2,2,2-trifluoroacetic acid. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The indene core of this compound contributes to its unique electronic and steric properties, which can be leveraged in the design of novel bioactive molecules. Indene derivatives have been widely studied for their potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The presence of the amide group at the position 2 of the indene ring introduces a polar moiety that can enhance interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound more accurately. Studies have suggested that the trifluoroacetamide moiety may improve metabolic stability and oral bioavailability, making it an attractive scaffold for drug design. Additionally, the fluorine atoms in the trifluoroacetamide group can modulate the lipophilicity and electronic distribution of the molecule, which are critical factors in determining its biological activity.

In vitro studies have begun to explore the potential pharmacological effects of 2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid. Preliminary data indicate that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The indene ring system is known to interact with aromatic residues in protein targets, which could be exploited for developing selective inhibitors. Furthermore, the amide group provides a site for hydrogen bonding interactions, potentially enhancing binding specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the indene core and introduce the trifluoroacetamide functionality. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the product.

One of the key challenges in working with indene derivatives is their potential sensitivity to environmental conditions, such as moisture and oxygen. Therefore, storage under inert conditions is essential to maintain stability. Researchers are also exploring green chemistry approaches to improve the sustainability of synthetic routes for this compound. For instance, solvent-free reactions and catalytic methods could reduce waste generation and energy consumption.

The pharmaceutical industry is increasingly interested in developing small molecules with novel structures to address unmet medical needs. 2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid represents a promising lead compound that warrants further investigation. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate its development into a therapeutic agent. Preclinical studies are necessary to evaluate its safety profile and efficacy before moving into human clinical trials.

Future research directions may include exploring derivatives of this compound with modified substituents on the indene ring or the trifluoroacetamide group. Structure-activity relationship (SAR) studies will help identify optimal modifications that enhance biological activity while minimizing side effects. Additionally, computational studies using machine learning algorithms could predict new analogs with improved properties.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological properties due to their ability to influence electronic distributions and metabolic stability. The trifluoroacetamide group in 2-(2,2,2-trifluoroacetamido)-2,3-dihydro-1H-indene-1-carboxylic acid exemplifies this trend by providing both metabolic resilience and biological activity.

In conclusion, 2680783-31-5 is a structurally interesting compound with potential applications in drug discovery. Its unique combination of an indene core and a trifluoroacetamide group makes it a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts aim to elucidate its pharmacological profile and optimize its synthetic pathways for future clinical applications.